Cas no 2172235-35-5 (5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2172235-35-5
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5760700
• PubChem ID: 165814018
• Update Time: 2025-05-19

5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1483435
• 5-chloro-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• 2172235-35-5
• 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-16(12-25(31)30-24-11-10-17(28)13-22(24)26(32)33)14-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,13,16,23H,12,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MRDCYNWFJDNCQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Introduction to 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2172235-35-5)

5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, identified by its CAS number 2172235-35-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a chloro substituent, and an amino group modified with a methoxycarbonyl moiety. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its molecular complexity, making it a subject of interest for synthetic chemists and medicinal biologists alike.

The structural features of 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid contribute to its potential biological activity. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the chloro substituent can influence electronic properties and metabolic stability. The Fmoc-amino group is particularly noteworthy, as it is commonly used in peptide synthesis and protease inhibition studies due to its stability under basic conditions and ease of removal during peptide coupling reactions.

In recent years, there has been growing interest in the development of novel compounds that mimic or interact with biological targets at the molecular level. The unique combination of functional groups in 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid positions it as a promising candidate for further investigation in drug discovery. Specifically, the Fmoc-modified amino group suggests potential applications in the design of protease inhibitors, which are critical in treating various diseases, including cancer and inflammation-related disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The rigid benzoic acid core provides a stable platform for further derivatization, while the chloro and Fmoc groups offer points for selective modification. This flexibility allows researchers to fine-tune the compound's properties, such as solubility, bioavailability, and binding affinity, to optimize its therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorenylmethoxycarbonyl (Fmoc) group in 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid aligns with this trend, making it an attractive candidate for further exploration. Researchers have been investigating fluorinated derivatives as potential treatments for neurological disorders, where metabolic stability is particularly crucial.

The synthesis of 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to streamline the production process. These methods not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

Once synthesized, 5-chloro-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid can be subjected to rigorous biological testing to assess its potential therapeutic applications. High-throughput screening (HTS) techniques are often used to evaluate its interaction with various biological targets, including enzymes and receptors. These studies can provide valuable insights into its mechanism of action and identify possible therapeutic uses.

The compound's unique structural features also make it a valuable tool for mechanistic studies in enzymology. For instance, researchers can investigate how the Fmoc-amino group interacts with proteases or other enzymes involved in disease pathways. Such studies can lead to the discovery of novel inhibitors or modulators that could be developed into new treatments.

In conclusion,5-chloro - 2 - 4 - ({( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) - 3 - methylbutanamidobenzoic acid (CAS No . 2172235 - 35 - 5) represents a significant advancement in pharmaceutical research due to its complex structure and versatile functional groups . Its potential applications in drug discovery , particularly as a protease inhibitor , make it a compound worthy of further investigation . As synthetic methodologies continue to evolve , the production and modification of such intricate molecules will become increasingly efficient , paving the way for new therapeutic breakthroughs .